Cas no 76631-46-4 (Detomidine)

• Product Name: Detomidine
• CAS No: 76631-46-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD00864351
• CID: 95370
• PubChem ID: 56032
• Update Time: 2025-04-18

Detomidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dimethylbenzyl)-1H-imidazole
• Detomidine
• 3-(1H-IMIDAZOL-4-YLMETHYL)-2-METHYL BENZOIC ACID
• 5-[(2,3-dimethylphenyl)methyl]-1H-imidazole
• UNII-7N8K34P2XH
• MPV 252AII
• Dexdor (T)
• 4-(2',3'-Dimethylbenzyl)imidazole
• CHEMBL2110829
• SCHEMBL247340
• Detomidinum
• FT-0601981
• DETOMIDINE [INN]
• 4-(2,3-DIMETHYL-BENZYL)-1H-IMIDAZOLE
• DB11556
• 4-(2,3-Dimethylbenzyl)imidazole
• 4-(2,3-Dimethylbenzyl)imidazol
• SB38652
• Detomidinum (INN-Latin)
• Detomidine [INN:BAN]
• 76631-46-4
• 7N8K34P2XH
• 1H-Imidazole, 4-((2,3-dimethylphenyl)methyl)-
• SR-01000945281
• NS00015400
• NS00134282
• SR-01000945281-1
• AB01566879_01
• Detomidina [INN-Spanish]
• Detomidina (INN-Spanish)
• Q3045367
• 1H-Imidazole, 4-((2,3-dimethylphenyl)methyl)-;4-(2,3-Dimethylbenzyl)imidazol;Detomidina;4-(2,3-Dimethylbenzyl)-1H-imidazole
• CS-1995
• NCGC00182057-02
• A917401
• BCP29001
• AKOS006271731
• Detomidine (INN)
• Detomidinum [INN-Latin]
• AKOS040745170
• DTXSID00227457
• 4-(2,3-Dimethylbenzyl)imidazole hydrochloride
• DTXCID00149948
• HY-B0163
• 4721B
• D07795
• 1H-IMIDAZOLE, 4-((2,3-DIMETHYLPHENYL)METHYL)
• Detomidina
• EN300-27192520
• DETOMIDINE [MI]
• 4-(2,3-Dimethylbenzyl)-1H-imidazole #
• BRD-K77597856-003-02-5
• 1H-Imidazole, 5-[(2,3-dimethylphenyl)methyl]-; 1H-Imidazole, 4-[(2,3-dimethylphenyl)methyl]- (9CI); 5-[(2,3-Dimethylphenyl)methyl]-1H-imidazole; Detomidine; MPV 252AII

• MDL： MFCD00864351
• Inchi： 1S/C12H14N2/c1-9-4-3-5-11(10(9)2)6-12-7-13-8-14-12/h3-5,7-8H,6H2,1-2H3,(H,13,14)
• InChI Key： RHDJRPPFURBGLQ-UHFFFAOYSA-N
• SMILES： N1C=NC=C1CC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 222.092376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.7

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.077±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114-116 ºC
• Boiling Point: 386.5°C at 760 mmHg
• Flash Point: 200.6 °C
• Refractive Index: 1.582
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 28.68000
• LogP: 2.61730

Detomidine Security Information

• Toxicity：LD50 i.v. in mice: 35 mg/kg (Karjalayne, Kurkela)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes